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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413 Get Quote

Fenaclon Stock Solution Technical Support
Center
This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the preparation and handling of Fenaclon stock solutions for

experimental use. Our focus is on ensuring scientific integrity, providing practical, field-proven

insights, and addressing common challenges to promote reproducible and accurate results.

Frequently Asked Questions (FAQs)
Q1: What is Fenaclon and what are its basic properties?
Fenaclon (CAS No. 306-20-7) is a compound with the chemical formula C₁₁H₁₄ClNO and a

molecular weight of approximately 211.69 g/mol .[1][2][3] It is recognized for its anticonvulsant

and anti-inflammatory properties, functioning as a non-steroidal anti-inflammatory drug (NSAID)

through the inhibition of cyclooxygenase (COX) enzymes.[4]
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Property Value Source

CAS Number 306-20-7 [1][2][3][4][5][6]

Molecular Formula C₁₁H₁₄ClNO [1][4]

Molecular Weight 211.69 g/mol [1][2][3]

Appearance Solid powder [6]

Q2: What is the best solvent for preparing a Fenaclon
stock solution?
Fenaclon exhibits limited solubility in water but is moderately soluble in organic solvents.[4] For

research applications, particularly in cell culture, the most common and recommended solvents

are Dimethyl Sulfoxide (DMSO) and ethanol.

DMSO: Due to its strong solubilizing power for a wide range of organic compounds, DMSO

is often the first choice.[7]

Ethanol: Ethanol is another effective solvent for many organic molecules and can be a

suitable alternative to DMSO.

The choice of solvent may depend on the specific requirements of your experiment, including

the tolerance of your cell line to the solvent. It is always recommended to perform a vehicle

control in your experiments to account for any effects of the solvent itself.

Q3: I don't have specific solubility data for Fenaclon.
How do I determine the maximum stock concentration?
While precise, experimentally determined solubility data for Fenaclon in DMSO and ethanol is

not readily available in public literature, a systematic approach can be employed to determine a

practical working concentration.

Workflow for Determining Maximum Stock Concentration
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Weigh a small, known amount of Fenaclon (e.g., 5 mg)

Add a small, precise volume of solvent (e.g., 100 µL DMSO) to achieve a high target concentration

Vortex vigorously for 1-2 minutes at room temperature

Visually inspect for complete dissolution

Completely Dissolved

Yes

Solid Remains

No

Calculate the final concentration (mg/mL or mM) Add small, incremental volumes of solvent, vortexing after each addition, until dissolved

Maximum practical stock concentration determined

Click to download full resolution via product page

Caption: A stepwise process for empirically determining the maximum practical stock

concentration of Fenaclon.

Q4: My Fenaclon precipitated when I diluted the DMSO
stock solution into my aqueous cell culture medium.
What should I do?
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This phenomenon, often called "crashing out," is a common issue when diluting a concentrated

stock of a hydrophobic compound into an aqueous solution.

Troubleshooting Precipitation

Precipitation observed upon dilution

Is the final concentration in the medium too high? Was the dilution performed too rapidly? Is the final DMSO/ethanol concentration too low to maintain solubility?

Reduce the final working concentration of Fenaclon.

Yes

Perform a serial dilution. Create an intermediate dilution in a smaller volume of medium before adding to the final volume.

Yes

Ensure the final solvent concentration is sufficient, but non-toxic to cells (typically <0.5% for DMSO).

Yes

Click to download full resolution via product page

Caption: Decision-making workflow for addressing Fenaclon precipitation in aqueous media.

Detailed Protocols
Protocol 1: Preparation of a Fenaclon Stock Solution in
DMSO

Preparation:

Allow the vial of solid Fenaclon to equilibrate to room temperature before opening to

minimize moisture absorption, as the hygroscopic properties of Fenaclon are not well-

documented.

Weigh the desired amount of Fenaclon powder using an analytical balance in a sterile

weighing boat or directly into a sterile microcentrifuge tube.

Dissolution:
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Add the appropriate volume of high-purity, anhydrous DMSO to the Fenaclon powder to

achieve the desired stock concentration.

Cap the tube securely and vortex thoroughly for several minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if

necessary.[8] Visually inspect the solution against a light source to ensure no particulates

are present.

Storage:

For long-term storage, it is recommended to aliquot the stock solution into single-use,

light-protected (amber) tubes to avoid repeated freeze-thaw cycles and potential

photodegradation.

Store the aliquots at -20°C. Under these conditions, DMSO stock solutions of many small

molecules are stable for up to three months.[8] However, for a novel compound like

Fenaclon, it is advisable to prepare fresh stocks regularly.

Protocol 2: Preparation of Working Solutions for Cell
Culture

Thawing:

Thaw a single aliquot of the Fenaclon DMSO stock solution at room temperature.

Dilution:

Pre-warm your complete cell culture medium to 37°C.

To prevent precipitation, perform a serial dilution. Do not add the concentrated DMSO

stock directly to the final volume of media.

First, create an intermediate dilution by adding a small volume of the DMSO stock to a

small volume of the pre-warmed medium.

Then, add this intermediate dilution to the final volume of pre-warmed medium to reach

the desired final experimental concentration.
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Final Checks:

Gently mix the final working solution.

Visually inspect the medium to ensure it is clear and free of any precipitate.

Ensure the final concentration of DMSO in the cell culture medium is at a non-toxic level,

typically below 0.5%.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Solid Fenaclon will not dissolve

in the initial solvent volume.

The concentration exceeds the

solubility limit.

Follow the workflow in FAQ Q3

to determine the maximum

practical concentration.

Stock solution appears cloudy

or contains particulates.

Incomplete dissolution or

presence of impurities.

Continue vortexing or sonicate

briefly. If cloudiness persists,

consider filtering the solution

through a 0.22 µm syringe filter

compatible with the solvent

(e.g., PTFE for DMSO).

Precipitation occurs in the

stock solution during storage.

The solution may be

supersaturated, or the storage

temperature is too high.

Try storing at a lower

temperature (e.g., -80°C). If

precipitation persists, a lower

stock concentration may be

necessary.

Variability in experimental

results between different

batches of stock solution.

Inconsistent preparation,

degradation of the stock

solution, or hygroscopic

absorption of water by the

solid.

Prepare a larger, single batch

of stock solution and aliquot for

all related experiments. Store

the solid Fenaclon in a

desiccator.

Safety and Handling
Always handle Fenaclon in a well-ventilated area, preferably within a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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